ethyl 4-({[(2-furylmethyl)amino]carbonothioyl}amino)benzoate

• IUPAC Name: ethyl 4-(furan-2-ylmethylcarbamothioylamino)benzoate
• InChI: InChI=1S/C15H16N2O3S/c1-2-19-14(18)11-5-7-12(8-6-11)17-15(21)16-10-13-4-3-9-20-13/h3-9H,2,10H2,1H3,(H2,16,17,21)
• InChI Key: RXSCGKLWXDKRPH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=S)NCC2=CC=CO2
• Molecular Formula: C15H16N2O3S
• Molecular Weight: 304.4 g/mol
• Solubility: >45.7 [ug/mL] (The mean of the results at pH 7.4)

Description

Ethyl 4-({[(2-furylmethyl)amino]carbonothioyl}amino)benzoate is a compound that belongs to the class of benzoic acid esters. It is a synthetic compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of ethyl 4-({[(2-furylmethyl)amino]carbonothioyl}amino)benzoate is not fully understood. However, it has been suggested that the compound exerts its effects by inhibiting the activity of various enzymes and proteins that are involved in the inflammatory and oxidative stress pathways.
Biochemical and Physiological Effects
Ethyl 4-({[(2-furylmethyl)amino]carbonothioyl}amino)benzoate has been shown to exhibit various biochemical and physiological effects. The compound has been shown to reduce the levels of pro-inflammatory cytokines and free radicals in the body. It has also been shown to improve cognitive function and reduce the risk of various diseases such as cancer and cardiovascular diseases.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 4-({[(2-furylmethyl)amino]carbonothioyl}amino)benzoate in lab experiments include its high potency and specificity. The compound can be easily synthesized and is relatively stable. However, the limitations of using the compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of ethyl 4-({[(2-furylmethyl)amino]carbonothioyl}amino)benzoate. Firstly, further studies are needed to fully understand the mechanism of action of the compound. Secondly, more studies are needed to investigate the potential applications of the compound in the treatment of various diseases. Lastly, there is a need for the development of more efficient and safer synthesis methods for the compound.
Conclusion
In conclusion, ethyl 4-({[(2-furylmethyl)amino]carbonothioyl}amino)benzoate is a synthetic compound that has been extensively studied for its potential applications in scientific research. The compound exhibits anti-inflammatory, anti-cancer, and anti-oxidant properties and has been studied for its potential use in the treatment of various diseases. Further studies are needed to fully understand the mechanism of action of the compound and to investigate its potential applications in the treatment of various diseases.

Synthesis Methods

Ethyl 4-({[(2-furylmethyl)amino]carbonothioyl}amino)benzoate can be synthesized by a multi-step process that involves the reaction of various chemical reagents. The synthesis process involves the reaction of 2-furylmethylamine with carbon disulfide to form 2-furylmethylamino carbon disulfide. The resulting compound is then reacted with ethyl 4-aminobenzoate to form ethyl 4-({[(2-furylmethyl)amino]carbonothioyl}amino)benzoate.

Scientific Research Applications

Ethyl 4-({[(2-furylmethyl)amino]carbonothioyl}amino)benzoate has been extensively studied for its potential applications in scientific research. The compound has been shown to exhibit anti-inflammatory, anti-cancer, and anti-oxidant properties. It has also been studied for its potential use in the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and cardiovascular diseases.